Cas no 1374831-01-2 (2-(trifluoromethyl)-3H,4H-thieno2,3-dpyrimidin-4-one)

• Product Name: 2-(trifluoromethyl)-3H,4H-thieno2,3-dpyrimidin-4-one
• CAS No: 1374831-01-2
• MF: C₇H₃F₃N₂OS
• MW: 220.171730279922
• CID: 6057631
• PubChem ID: 119085355
• Update Time: 2025-06-15

2-(trifluoromethyl)-3H,4H-thieno2,3-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-d]pyrimidin-4(1H)-one, 2-(trifluoromethyl)-
• 2-(trifluoromethyl)-3H,4H-thieno2,3-dpyrimidin-4-one
• 2-(Trifluoromethyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one
• 1374831-01-2
• DVPOOMZZUWFAOV-UHFFFAOYSA-N
• 2-(trifluoromethyl)-3H-thieno[2,3-d]pyrimidin-4-one
• SCHEMBL20585318
• EN300-1267645

• Inchi： 1S/C7H3F3N2OS/c8-7(9,10)6-11-4(13)3-1-2-14-5(3)12-6/h1-2H,(H,11,12,13)
• InChI Key： DVPOOMZZUWFAOV-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)F)=NC(=O)C2C=CSC=2N1

Computed Properties

• Exact Mass: 219.99181838g/mol
• Monoisotopic Mass: 219.99181838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• Density: 1.78±0.1 g/cm3(Predicted)
• Boiling Point: 257.3±50.0 °C(Predicted)
• pka: -4.31±0.20(Predicted)

Additional information on 2-(trifluoromethyl)-3H,4H-thieno2,3-dpyrimidin-4-one

Comprehensive Overview of 2-(Trifluoromethyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one (CAS No. 1374831-01-2)

2-(Trifluoromethyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one (CAS No. 1374831-01-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the thienopyrimidinone class, which is known for its diverse biological activities. The presence of a trifluoromethyl group enhances its metabolic stability and lipophilicity, making it a valuable scaffold in drug discovery.

In recent years, the demand for fluorinated compounds like 2-(trifluoromethyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one has surged, driven by their applications in medicinal chemistry. Researchers are particularly interested in its potential as a kinase inhibitor or antiviral agent, aligning with current trends in targeting COVID-19 therapeutics and cancer treatment. The compound's CAS number 1374831-01-2 is frequently searched in scientific databases, reflecting its relevance in high-impact studies.

The synthesis of 2-(trifluoromethyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one involves multi-step organic reactions, often starting from thiophene derivatives. Its molecular structure combines a pyrimidinone ring fused with a thiophene ring, offering a rigid framework for interaction with biological targets. This structural motif is analogous to purine bases, enabling potential DNA intercalation or enzyme inhibition.

From an industrial perspective, CAS 1374831-01-2 is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, researchers are exploring catalyst-free reactions and microwave-assisted synthesis to produce this compound efficiently. Such methods align with the 12 Principles of Green Chemistry, a hot topic in academic and industrial circles.

Analytical characterization of 2-(trifluoromethyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one typically employs NMR spectroscopy, mass spectrometry, and X-ray crystallography. These techniques confirm the compound's purity and stereochemical configuration, critical for its biological efficacy. The trifluoromethyl group (CF₃) exhibits distinct ¹⁹F NMR signals, serving as a diagnostic marker for quality control.

In drug development, thienopyrimidinone derivatives are investigated for their bioavailability and ADME properties (Absorption, Distribution, Metabolism, Excretion). The lipophilic nature of CAS 1374831-01-2 suggests good membrane permeability, a desirable trait for oral drug candidates. Computational studies, including molecular docking and QSAR modeling, further predict its interactions with targets like EGFR or VEGFR-2.

The agrochemical industry also explores 2-(trifluoromethyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one as a precursor for herbicides and fungicides. Its heterocyclic core mimics natural alkaloids, offering eco-friendly alternatives to traditional pesticides. This aligns with the global shift toward precision agriculture and reduced chemical load in farming.

Safety and regulatory aspects of CAS 1374831-01-2 are frequently queried in REACH compliance databases. While not classified as hazardous, proper laboratory handling protocols are recommended. The compound's MSDS (Material Safety Data Sheet) provides guidelines for storage and disposal, emphasizing its stability under inert conditions.

Future research directions for 2-(trifluoromethyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one may focus on nanoparticle delivery systems or combinatorial chemistry to enhance its therapeutic index. With the rise of AI-driven drug discovery, this compound could be a candidate for virtual screening campaigns targeting emerging diseases.

In summary, 2-(trifluoromethyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one (CAS No. 1374831-01-2) represents a versatile building block in modern chemistry. Its applications span pharmaceuticals, agrochemicals, and material science, driven by its robust chemical stability and bioactivity. As interdisciplinary research evolves, this compound is poised to play a pivotal role in addressing global health and sustainability challenges.